Cas no 7789-92-6 (3-Ethoxypropionaldehyde diethyl acetal)

• Product Name: 3-Ethoxypropionaldehyde diethyl acetal
• CAS No: 7789-92-6
• MF: C₉H₂₀O₃
• MW: 176.253303527832
• MDL: MFCD00009241
• CID: 47904
• PubChem ID: 24894648
• Update Time: 2025-05-21

3-Ethoxypropionaldehyde diethyl acetal Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxypropionaldehyde diethyl acetal
• 1,1,3-Triethoxypropane
• 3-Ethoxypropanal diethyl acetal~3-Ethoxypropionaldehyde diethyl acetal
• 1,1,3-triethoxy-propane
• 1,3,3-Triethoxypropane
• 1.1.3-Triaethoxy-propan
• 3-Aethoxy-propionaldehyd-diaethylacetal
• 3-Ethoxypropanal diethyl acetal
• EINECS 232-193-4
• Propane,1,1,3-triethoxy

• MDL： MFCD00009241
• Inchi： 1S/C9H20O3/c1-4-11-7-6-9(8-10-3)12-5-2/h9H,4-8H2,1-3H3
• InChI Key： CWGCBHFOKFSQBK-UHFFFAOYSA-N
• SMILES： CCOCCC(OCC)COC
• BRN： 1098506

Computed Properties

• Exact Mass: 176.14100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 79.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: Colorless to bright yellow liquid [1]
• Density: 0.898 g/mL at 25 °C(lit.)
• Boiling Point: 184-186 °C(lit.)
• Flash Point: Degrees Fahrenheit:127.4°F
  Degrees Celsius:53°C
  
• Refractive Index: n20/D 1.406(lit.)
• PSA: 27.69000
• LogP: 1.81210
• Solubility: Insoluble in water, miscible in most organic solvents such as ethanol \ ether [5]

3-Ethoxypropionaldehyde diethyl acetal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302
• Hazardous Material transportation number：UN 3271 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22
• Safety Instruction： S16; S36
• RTECS：TZ9450000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10; R22
• Packing Group：III
• Safety Term：S16
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Ethoxypropionaldehyde diethyl acetal

3-Ethoxypropionaldehyde diethyl acetal (CAS No. 7789-92-6): A Comprehensive Overview

3-Ethoxypropionaldehyde diethyl acetal (CAS No. 7789-92-6) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceuticals, and materials science. This compound, also known as 3-ethoxypropanal diethyl acetal, is a colorless liquid with a characteristic odor. Its molecular formula is C₉H₁₈O₃, and it has a molecular weight of 162.23 g/mol. The compound is synthesized by the reaction of 3-ethoxypropanal with ethanol in the presence of an acid catalyst, forming a stable acetal structure.

The diethyl acetal functionality in 3-Ethoxypropionaldehyde diethyl acetal imparts unique chemical properties that make it valuable in various synthetic processes. The acetal group can be selectively cleaved under acidic conditions to regenerate the aldehyde, making it a useful protecting group in organic synthesis. This property is particularly important in the synthesis of complex molecules where the protection and deprotection of functional groups are critical steps.

In recent years, 3-Ethoxypropionaldehyde diethyl acetal has gained significant attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of bioactive compounds. For instance, it has been used in the preparation of antiviral agents, anti-inflammatory drugs, and other therapeutic molecules. A study published in the Journal of Medicinal Chemistry highlighted the use of 3-Ethoxypropionaldehyde diethyl acetal as a key intermediate in the synthesis of a novel class of antiviral agents that show promising activity against RNA viruses.

The stability and reactivity of 3-Ethoxypropionaldehyde diethyl acetal also make it an attractive candidate for use in materials science. It can be incorporated into polymers to enhance their mechanical properties, thermal stability, and solubility. Research conducted at the University of California, Berkeley, demonstrated that 3-Ethoxypropionaldehyde diethyl acetal can be used to modify polymeric materials, resulting in improved performance characteristics such as increased tensile strength and reduced brittleness.

In addition to its applications in pharmaceuticals and materials science, 3-Ethoxypropionaldehyde diethyl acetal has been explored for its potential in green chemistry. The compound can be synthesized using environmentally friendly methods, such as catalytic processes that minimize waste and energy consumption. A recent study published in the Green Chemistry Journal reported a novel catalytic approach for the synthesis of 3-Ethoxypropionaldehyde diethyl acetal using heterogeneous catalysts, which not only reduces environmental impact but also improves yield and selectivity.

The safety profile of 3-Ethoxypropionaldehyde diethyl acetal is another important aspect to consider. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, 3-Ethoxypropionaldehyde diethyl acetal (CAS No. 7789-92-6) is a multifunctional compound with diverse applications across various fields. Its unique chemical properties make it an essential intermediate in organic synthesis, pharmaceutical development, and materials science. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemistry.